Cas no 126006-79-9 (Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(2,4-dimethylphenyl)amino]thioxomethyl]hydrazide)

• Product Name: Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(2,4-dimethylphenyl)amino]thioxomethyl]hydrazide
• CAS No: 126006-79-9
• MF: C₂₃H₂₃N₃O₂S
• MW: 405.512624025345
• CID: 185480
• PubChem ID: 3079554
• Update Time: 2025-04-19

Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(2,4-dimethylphenyl)amino]thioxomethyl]hydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-([1,1'-biphenyl]-4-yloxy)-,2-[[(2,4-dimethylphenyl)amino]thioxomethyl]hydrazide
• 1-(2,4-dimethylphenyl)-3-[[2-(4-phenylphenoxy)acetyl]amino]thiourea
• DTXSID80155047
• ((1,1'-Biphenyl)-4-yloxy)acetic acid 2-(((2,4-dimethylphenyl)amino)thioxomethyl)hydrazide
• Acetic acid, ((1,1'-biphenyl)-4-yloxy)-, 2-(((2,4-dimethylphenyl)amino)thioxomethyl)hydrazide
• 126006-79-9

• Inchi： 1S/C23H23N3O2S/c1-16-8-13-21(17(2)14-16)24-23(29)26-25-22(27)15-28-20-11-9-19(10-12-20)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,25,27)(H2,24,26,29)
• InChI Key： GMCAEPMVLWUDEH-UHFFFAOYSA-N
• SMILES： S=C(NNC(COC1C=CC(=CC=1)C1C=CC=CC=1)=O)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 405.15129
• Monoisotopic Mass: 405.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• PSA: 62.39